Cas no 1260672-00-1 (5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine)

5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine structure
1260672-00-1 structure
Product Name:5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine
CAS No:1260672-00-1
MF:C6H5ClN4
MW:168.583698987961
CID:4823416
Update Time:2023-08-19

5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-3-METHYL-1H-PYRAZOLO[3,4-B]PYRAZINE
    • 5-chloro-3-methyl-1H-pyrazolo[4,3-b]pyrazine
    • AB72491
    • AK673686
    • 5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine
    • Inchi: 1S/C6H5ClN4/c1-3-5-6(11-10-3)8-2-4(7)9-5/h2H,1H3,(H,8,10,11)
    • InChI Key: CNYMCCHEVXYXSW-UHFFFAOYSA-N
    • SMILES: ClC1C=NC2C(=C(C)NN=2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.5

5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002715-1g
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine
1260672-00-1 97%
1g
$1230.12 2023-09-03
Alichem
A099002715-5g
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine
1260672-00-1 97%
5g
$2898.42 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2009175-1g
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine
1260672-00-1 97%
1g
¥11044.00 2024-08-09
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